N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide

• Molecular Formula: C14H11ClN2O2
• Molecular Weight: 274.7 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide
• InChI: InChI=1S/C14H11ClN2O2/c1-9(18)10-4-6-11(7-5-10)17-14(19)12-3-2-8-16-13(12)15/h2-8H,1H3,(H,17,19)
• InChI Key: HBRQQBRAKDYDJO-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2=C(N=CC=C2)Cl

Description

N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide, also known as ACPCA, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. ACPCA is a pyridine-based compound that has been shown to exhibit promising properties as an inhibitor of certain enzymes and as a potential treatment for a variety of diseases. In

Scientific Research Applications

N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. One of the main areas of research has been its use as an inhibitor of certain enzymes. N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in several signaling pathways that are implicated in various diseases, including Alzheimer's disease, diabetes, and cancer.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide involves its ability to bind to the active site of GSK-3β, thereby inhibiting its activity. This inhibition results in the modulation of several signaling pathways that are involved in the regulation of cell growth, differentiation, and survival. N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has also been shown to exhibit anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has been shown to exhibit several biochemical and physiological effects. In addition to its inhibition of GSK-3β activity, N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has been shown to modulate the activity of several other enzymes and signaling pathways. These effects may contribute to its potential therapeutic applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide is its well-established synthesis method, which allows for the production of large quantities of the compound for use in laboratory experiments. N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has also been shown to exhibit potent inhibitory activity against GSK-3β, making it a promising candidate for further research. However, one of the limitations of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide is its relatively low solubility in water, which may affect its bioavailability and limit its potential applications in vivo.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide. One area of research is the development of more potent and selective inhibitors of GSK-3β, which may have greater therapeutic potential. Another area of research is the investigation of the potential applications of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide in the treatment of various diseases, including Alzheimer's disease, diabetes, and cancer. Additionally, further research is needed to elucidate the mechanism of action of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide and its effects on other enzymes and signaling pathways.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide involves the condensation of 4-acetylphenylhydrazine and 2-chloronicotinoyl chloride. This reaction results in the formation of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide as a white powder with a melting point of around 220°C. The synthesis of N-(4-acetylphenyl)-2-chloropyridine-3-carboxamide has been well-established and has been reported in several scientific publications.